(4-Acetyl-3,5-dimethylphenyl) 5-chloro-1-methylimidazole-4-sulfonate

• IUPAC Name: (4-acetyl-3,5-dimethylphenyl) 5-chloro-1-methylimidazole-4-sulfonate
• InChI: InChI=1S/C14H15ClN2O4S/c1-8-5-11(6-9(2)12(8)10(3)18)21-22(19,20)14-13(15)17(4)7-16-14/h5-7H,1-4H3
• InChI Key: NFULTEFKHFJSCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1C(=O)C)C)OS(=O)(=O)C2=C(N(C=N2)C)Cl
• Molecular Formula: C14H15ClN2O4S
• Molecular Weight: 342.8 g/mol

Description

(4-Acetyl-3,5-dimethylphenyl) 5-chloro-1-methylimidazole-4-sulfonate, also known as ADMS, is a compound that has gained significant attention in scientific research due to its potential applications in various fields. ADMS is a sulfonated imidazole derivative that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of (4-Acetyl-3,5-dimethylphenyl) 5-chloro-1-methylimidazole-4-sulfonate is not well understood. However, studies have suggested that (4-Acetyl-3,5-dimethylphenyl) 5-chloro-1-methylimidazole-4-sulfonate functions as a chelating agent, forming stable complexes with metal ions. This property makes (4-Acetyl-3,5-dimethylphenyl) 5-chloro-1-methylimidazole-4-sulfonate useful in the determination of metals in analytical chemistry.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of (4-Acetyl-3,5-dimethylphenyl) 5-chloro-1-methylimidazole-4-sulfonate. However, studies have suggested that (4-Acetyl-3,5-dimethylphenyl) 5-chloro-1-methylimidazole-4-sulfonate is not toxic to humans and animals at low concentrations.

Advantages and Limitations for Lab Experiments

One of the significant advantages of (4-Acetyl-3,5-dimethylphenyl) 5-chloro-1-methylimidazole-4-sulfonate is its high selectivity for certain metal ions, making it an excellent reagent for the determination of metals in analytical chemistry. However, (4-Acetyl-3,5-dimethylphenyl) 5-chloro-1-methylimidazole-4-sulfonate has some limitations, including its limited solubility in water and its sensitivity to light and air.

Future Directions

There are several future directions for the study of (4-Acetyl-3,5-dimethylphenyl) 5-chloro-1-methylimidazole-4-sulfonate. One of the significant areas of research is the development of new synthetic methods for (4-Acetyl-3,5-dimethylphenyl) 5-chloro-1-methylimidazole-4-sulfonate that are more efficient and cost-effective. Another area of research is the exploration of new applications of (4-Acetyl-3,5-dimethylphenyl) 5-chloro-1-methylimidazole-4-sulfonate in various fields, including materials science, environmental science, and pharmaceuticals.
Conclusion:
In conclusion, (4-Acetyl-3,5-dimethylphenyl) 5-chloro-1-methylimidazole-4-sulfonate, or (4-Acetyl-3,5-dimethylphenyl) 5-chloro-1-methylimidazole-4-sulfonate, is a compound that has gained significant attention in scientific research due to its potential applications in various fields. (4-Acetyl-3,5-dimethylphenyl) 5-chloro-1-methylimidazole-4-sulfonate has been synthesized through a multi-step process and has been extensively studied for its potential applications in analytical chemistry, corrosion inhibition, and other areas. While there is limited information available on the biochemical and physiological effects of (4-Acetyl-3,5-dimethylphenyl) 5-chloro-1-methylimidazole-4-sulfonate, it has been shown to be non-toxic at low concentrations. There are several future directions for the study of (4-Acetyl-3,5-dimethylphenyl) 5-chloro-1-methylimidazole-4-sulfonate, including the development of new synthetic methods and the exploration of new applications in various fields.

Synthesis Methods

The synthesis of (4-Acetyl-3,5-dimethylphenyl) 5-chloro-1-methylimidazole-4-sulfonate involves a multi-step process that includes the condensation of 4-acetyl-3,5-dimethylphenol with 5-chloro-1-methylimidazole to form 4-(5-chloro-1-methylimidazol-4-yl)-3,5-dimethylphenol. This intermediate is then sulfonated with chlorosulfonic acid to produce (4-acetyl-3,5-dimethylphenyl) 5-chloro-1-methylimidazole-4-sulfonic acid. The final step involves the conversion of the sulfonic acid to the sodium salt of (4-Acetyl-3,5-dimethylphenyl) 5-chloro-1-methylimidazole-4-sulfonate.

Scientific Research Applications

(4-Acetyl-3,5-dimethylphenyl) 5-chloro-1-methylimidazole-4-sulfonate has been extensively studied for its potential applications in various fields of scientific research. One of the significant applications of (4-Acetyl-3,5-dimethylphenyl) 5-chloro-1-methylimidazole-4-sulfonate is in the field of analytical chemistry, where it is used as a reagent for the determination of various metals, including copper, nickel, and cobalt. (4-Acetyl-3,5-dimethylphenyl) 5-chloro-1-methylimidazole-4-sulfonate has also been studied for its potential use as a corrosion inhibitor for metals and alloys.